Cas no 34906-12-2 (1,3-Dithiane-2-carboxaldehyde (9CI))
34906-12-2 structure
Product Name:1,3-Dithiane-2-carboxaldehyde (9CI)
CAS No:34906-12-2
MF:C5H8OS2
MW:148.246418952942
CID:295195
PubChem ID:637976
Update Time:2025-04-19
1,3-Dithiane-2-carboxaldehyde (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiane-2-carboxaldehyde (9CI)
- 2-Formyl-1,3-dithiane
- 1,3-dithiane-2-carboxaldehyde
- 34906-12-2
- 1,3-dithiane-2-carbaldehyde
- WRYSGNLHKMDHMG-UHFFFAOYSA-N
- SCHEMBL6689320
- InChI=1/C5H8OS2/c6-4-5-7-2-1-3-8-5/h4-5H,1-3H
- DTXSID30348528
-
- Inchi: 1S/C5H8OS2/c6-4-5-7-2-1-3-8-5/h4-5H,1-3H2
- InChI Key: WRYSGNLHKMDHMG-UHFFFAOYSA-N
- SMILES: S1C(C=O)SCCC1
Computed Properties
- Exact Mass: 148.00174
- Monoisotopic Mass: 148.00165722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.7Ų
Experimental Properties
- PSA: 17.07
1,3-Dithiane-2-carboxaldehyde (9CI) Related Literature
-
Ziad T. I. Alkayar,Iain Coldham Org. Biomol. Chem. 2019 17 66
-
Gilles Galvani,Géraldine Calvet,Nicolas Blanchard,Cyrille Kouklovsky Org. Biomol. Chem. 2008 6 1063
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